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Compound of Interest

Compound Name: (S)-1-(2-chlorophenyl)ethanol

Cat. No.: B139417 Get Quote

An In-depth Technical Guide on (S)-1-(2-chlorophenyl)ethanol

This technical guide provides a comprehensive overview of (S)-1-(2-chlorophenyl)ethanol, a
crucial chiral intermediate in the pharmaceutical industry. It is intended for researchers,

scientists, and professionals involved in drug development and organic synthesis.

Chemical Identification
The specific enantiomer, (S)-1-(2-chlorophenyl)ethanol, is identified by the CAS number

131864-71-6.[1] It is important to distinguish this from the racemic mixture, 1-(2-

chlorophenyl)ethanol, which has the CAS number 13524-04-4.[2][3][4][5]

Physicochemical Properties
A summary of the key physicochemical properties of (S)-1-(2-chlorophenyl)ethanol is
presented in the table below.
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Property Value Reference

Molecular Formula C8H9ClO [1][4]

Molecular Weight 156.61 g/mol [1][4]

Appearance Colorless to pale yellow liquid [2]

Purity 98% [1]

Solubility Slightly soluble in water [1][2]

InChI Key
DDUBOVLGCYUYFX-

LURJTMIESA-N
[1]

Canonical SMILES CC(C1=CC=CC=C1Cl)O [1]

IUPAC Name (1S)-1-(2-chlorophenyl)ethanol [1]

Synthesis and Production
The enantioselective synthesis of (S)-1-(2-chlorophenyl)ethanol is of significant interest due

to its application in producing stereochemically pure active pharmaceutical ingredients (APIs).

[6] Biocatalytic methods are often preferred as they are environmentally friendly and offer high

selectivity under mild conditions.[6][7][8]

Biocatalytic Synthesis via Asymmetric Bioreduction
A green and efficient method for the synthesis of enantiopure (S)-1-(2-chlorophenyl)ethanol
involves the whole-cell biotransformation of 1-(2-chlorophenyl)ethanone using Lactobacillus

curvatus.[7] This method can achieve high yields and excellent enantiomeric excess (>99%).[7]

Experimental Protocol: Whole-Cell Bioreduction using Lactobacillus curvatus[7]

Cultivation of Lactobacillus curvatus: The microorganism is cultured in a suitable growth

medium until a desired cell density is reached.

Bioreduction Reaction:

The substrate, 1-(2-chlorophenyl)ethanone, is added to the cell culture.
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The reaction is carried out under optimized conditions of pH, temperature, and agitation.

The progress of the reaction is monitored using techniques such as Gas Chromatography

(GC) or High-Performance Liquid Chromatography (HPLC).

Product Isolation and Purification:

Once the reaction is complete, the cells are separated by centrifugation.

The supernatant containing the product is extracted with an organic solvent (e.g., ethyl

acetate).

The organic layers are combined, dried over an anhydrous salt (e.g., sodium sulfate), and

the solvent is removed under reduced pressure to yield the crude product.

Further purification can be performed by column chromatography if necessary.

The following diagram illustrates the workflow for this biocatalytic synthesis.

Biocatalytic Synthesis Workflow
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Caption: Workflow for the biocatalytic synthesis of (S)-1-(2-chlorophenyl)ethanol.

Applications in Drug Development
(S)-1-(2-chlorophenyl)ethanol is a key intermediate in the synthesis of several

pharmaceuticals.[1][9]

L-cloprenaline: This compound is a key intermediate in the synthesis of L-cloprenaline, which

is used for relieving asthma symptoms.[7]
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Polo-like Kinase 1 (Plk1) Inhibitors: It serves as a crucial chiral intermediate in the synthesis

of Polo-like kinase 1 inhibitors, which are a promising class of chemotherapeutic agents.[9]

Antifungal Agents: While not a direct precursor to all major antifungal drugs, the synthesis of

related chlorophenyl ethanol derivatives is central to the production of imidazole-based

antifungals like miconazole and econazole.[6] These drugs inhibit the fungal cytochrome

P450 enzyme 14α-demethylase, which is essential for ergosterol biosynthesis.[6]

Cenobamate: The racemic 1-(2-chlorophenyl)ethanol is a related structure involved in the

synthesis of cenobamate, a drug for treating partial-onset seizures.[10]

The general role of (S)-1-(2-chlorophenyl)ethanol as a building block in pharmaceutical

synthesis is depicted below.
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Role in Pharmaceutical Synthesis
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Caption: Logical relationship of (S)-1-(2-chlorophenyl)ethanol in API synthesis.

Associated Signaling Pathways
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As an intermediate for Polo-like kinase 1 (Plk1) inhibitors, the biological context of (S)-1-(2-
chlorophenyl)ethanol is linked to the Plk1 signaling pathway. Plk1 is a key regulator of the cell

cycle, and its inhibition is a target for cancer therapy.

The simplified signaling pathway involving Plk1 is shown below.

Simplified Plk1 Signaling in Cell Cycle
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Click to download full resolution via product page

Caption: Simplified signaling pathway of Polo-like Kinase 1 (Plk1) in cell cycle regulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (S)-1-(2-Chlorophenyl)ethanol, 98% 1 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

2. Page loading... [wap.guidechem.com]

3. 1-(2-Chlorophenyl)ethanol | C8H9ClO | CID 26082 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 1-(2-Chlorophenyl)-1-ethanol | 13524-04-4 [chemicalbook.com]

5. 1-(2-Chlorophenyl)ethanol, 96% | Fisher Scientific [fishersci.ca]

6. benchchem.com [benchchem.com]

7. researchgate.net [researchgate.net]

8. benchchem.com [benchchem.com]

9. Buy 1-(2-Chlorophenyl)ethanol (EVT-303123) | 13524-04-4 [evitachem.com]

10. tdcommons.org [tdcommons.org]

To cite this document: BenchChem. [(S)-1-(2-chlorophenyl)ethanol CAS number lookup].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139417#s-1-2-chlorophenyl-ethanol-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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